2-[3-cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl]sulfanyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide

• IUPAC Name: 2-[3-cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl]sulfanyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide
• InChI: InChI=1S/C30H23N5O3S2/c1-37-22-12-8-19(9-13-22)24-16-26(20-10-14-23(38-2)15-11-20)32-29(25(24)17-31)39-18-27(36)33-30-34-28(35-40-30)21-6-4-3-5-7-21/h3-16H,18H2,1-2H3,(H,33,34,35,36)
• InChI Key: BSNVTIKZOWFEOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)NC3=NC(=NS3)C4=CC=CC=C4)C5=CC=C(C=C5)OC
• Molecular Formula: C30H23N5O3S2
• Molecular Weight: 565.7 g/mol

Description

2-[3-cyano-4,6-bis(4-methoxyphenyl)pyridin-2-yl]sulfanyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide is a useful research compound. Its molecular formula is C30H23N5O3S2 and its molecular weight is 565.67. The purity is usually 95%.
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Scientific Research Applications

Glutaminase Inhibition

A study by Shukla et al. (2012) explored the design, synthesis, and pharmacological evaluation of BPTES analogs as glutaminase inhibitors. These analogs include compounds structurally related to the specified chemical, showing potential as kidney-type glutaminase inhibitors. These inhibitors are promising for cancer treatment due to their role in attenuating the growth of cancer cells in vitro and in animal models (Shukla et al., 2012).

Anticancer Properties

Yushyn et al. (2022) discussed the pharmacophore hybridization approach in designing drug-like molecules with anticancer properties. The study synthesized a novel compound related to the specified chemical, demonstrating in vitro anticancer activity in a "60 lines screening" protocol (Yushyn et al., 2022).

Synthesis and Antitumor Evaluation

Hamama et al. (2013) conducted a study on the synthesis of N-substituted-2-amino-1,3,4-thiadiazoles, presenting compounds structurally similar to the specified chemical. These compounds showed promising antitumor and antioxidant activities, suggesting their potential in cancer treatment (Hamama et al., 2013).

Insecticidal Properties

Fadda et al. (2017) investigated the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety, similar to the specified chemical. The study highlighted the potential use of these compounds as insecticidal agents against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Antimicrobial Applications

Darwish et al. (2014) explored the synthesis and antimicrobial evaluation of novel heterocyclic compounds, including those related to the specified chemical. The synthesized compounds showed promising antibacterial and antifungal activities (Darwish et al., 2014).